Cas no 1215760-68-1 (6-benzyl-2-(2-phenoxybenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide hydrochloride)

• Product Name: 6-benzyl-2-(2-phenoxybenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide hydrochloride
• CAS No: 1215760-68-1
• MF: C₂₈H₂₆ClN₃O₃S
• MW: 520.04234457016
• CID: 6275114
• PubChem ID: 16806294
• Update Time: 2025-05-25

6-benzyl-2-(2-phenoxybenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-benzyl-2-(2-phenoxybenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide hydrochloride
• 6-benzyl-2-(2-phenoxybenzamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide hydrochloride
• F0526-1314
• 1215760-68-1
• 6-benzyl-2-[(2-phenoxybenzoyl)amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxamide;hydrochloride
• 6-benzyl-2-(2-phenoxybenzamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide hydrochloride
• AKOS026678157

• Inchi： 1S/C28H25N3O3S.ClH/c29-26(32)25-22-15-16-31(17-19-9-3-1-4-10-19)18-24(22)35-28(25)30-27(33)21-13-7-8-14-23(21)34-20-11-5-2-6-12-20;/h1-14H,15-18H2,(H2,29,32)(H,30,33);1H
• InChI Key： NSQMITWPDDCPHQ-UHFFFAOYSA-N
• SMILES： Cl.S1C(=C(C(N)=O)C2=C1CN(CC1C=CC=CC=1)CC2)NC(C1=CC=CC=C1OC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 519.1383406g/mol
• Monoisotopic Mass: 519.1383406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 36
• Rotatable Bond Count: 7
• Complexity: 724
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 113Ų

Additional information on 6-benzyl-2-(2-phenoxybenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide hydrochloride

Introduction to 6-benzyl-2-(2-phenoxybenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide hydrochloride (CAS No. 1215760-68-1)

The compound 6-benzyl-2-(2-phenoxybenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide hydrochloride, identified by its CAS number 1215760-68-1, represents a significant advancement in the field of pharmaceutical chemistry. This molecule has garnered considerable attention due to its unique structural features and promising biological activities. The synthesis and characterization of this compound have opened new avenues for research in drug discovery, particularly in the development of novel therapeutic agents targeting various diseases.

At the core of this compound's structure lies a fused heterocyclic system composed of a thiophene ring and a pyridine ring. This arrangement not only contributes to the molecule's stability but also enhances its binding affinity to biological targets. The presence of multiple functional groups, including a benzyl group, a phenoxybenzamido moiety, and a carboxamide moiety, further enhances its pharmacological potential. These functional groups are strategically positioned to interact with specific amino acid residues in protein targets, thereby modulating their activity.

Recent studies have highlighted the importance of heterocyclic compounds in drug development. Heterocycles are known for their ability to mimic natural biomolecules and exhibit diverse biological activities. Among these, thiophene and pyridine derivatives have shown remarkable promise in treating a wide range of diseases, including cancer, inflammation, and neurological disorders. The compound 6-benzyl-2-(2-phenoxybenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide hydrochloride is no exception and has been extensively studied for its potential therapeutic applications.

The benzyl group in the molecule plays a crucial role in stabilizing the overall structure and enhancing solubility. This group also contributes to the compound's ability to cross the blood-brain barrier, making it an attractive candidate for treating central nervous system disorders. The phenoxybenzamido moiety is another key feature that contributes to the compound's bioactivity. This group is known to interact with various enzymes and receptors, leading to modulation of their function.

One of the most exciting aspects of this compound is its potential as an anti-inflammatory agent. Inflammation is a complex biological process that is involved in the pathogenesis of many diseases. By targeting inflammatory pathways, this compound may offer a novel approach to treating conditions such as rheumatoid arthritis and inflammatory bowel disease. Preclinical studies have demonstrated that derivatives of thiophene-pyridine heterocycles can effectively inhibit key inflammatory mediators, such as cytokines and chemokines.

The carboxamide moiety in the structure also contributes significantly to the compound's pharmacological properties. Carboxamides are known for their ability to form hydrogen bonds with biological targets, thereby enhancing binding affinity. This feature makes 6-benzyl-2-(2-phenoxybenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide hydrochloride an excellent candidate for developing drugs that require strong interactions with their targets.

Another area where this compound shows promise is in the treatment of cancer. Cancer is one of the leading causes of mortality worldwide, and there is a constant need for new anticancer drugs. The unique structural features of this compound make it capable of inhibiting various enzymes and receptors that are involved in cancer cell proliferation and survival. Early studies have shown that derivatives of thiophene-pyridine heterocycles can effectively induce apoptosis in cancer cells while sparing healthy cells.

The hydrochloride salt form of this compound enhances its solubility and bioavailability, making it more suitable for clinical use. Solubility is a critical factor in drug development as it affects how well a drug can be absorbed and distributed throughout the body. By improving solubility, 6-benzyl-2-(2-phenoxybenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide hydrochloride can potentially achieve higher therapeutic efficacy.

In conclusion, 6-benzyl-2-(2-phenoxybenzamido)-4H,5H,6H,7H-thieno₂,₃-cpyridine-3-carboxamide hydrochloride (CAS No. 1215760-68-1) is a promising pharmaceutical compound with significant potential in treating various diseases. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development. As our understanding of biological pathways continues to grow, this compound holds great promise for improving human health and well-being.